Cas no 2090533-28-9 (2-Propanone, 1-(2,7-dimethylpyrido[2,3-d]pyrimidin-6-yl)-)

• Product Name: 2-Propanone, 1-(2,7-dimethylpyrido[2,3-d]pyrimidin-6-yl)-
• CAS No: 2090533-28-9
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5254527
• Update Time: 2025-08-02

2-Propanone, 1-(2,7-dimethylpyrido[2,3-d]pyrimidin-6-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(2,7-dimethylpyrido[2,3-d]pyrimidin-6-yl)-

• Inchi： 1S/C12H13N3O/c1-7(16)4-10-5-11-6-13-9(3)15-12(11)14-8(10)2/h5-6H,4H2,1-3H3
• InChI Key： HTIUTGNADZBTRU-UHFFFAOYSA-N
• SMILES： C(C1C(C)=NC2C(C=1)=CN=C(C)N=2)C(=O)C

Additional information on 2-Propanone, 1-(2,7-dimethylpyrido[2,3-d]pyrimidin-6-yl)-

Chemical Compound CAS No. 2090533-28-9: 2-Propanone, 1-(2,7-Dimethylpyrido[2,3-d]pyrimidin-6-yl)-

The compound with CAS No. 2090533-28-9, commonly referred to as 1-(2,7-Dimethylpyrido[2,3-d]pyrimidin-6-yl)-2-propanone, is a highly specialized organic molecule with significant potential in the fields of drug discovery and materials science. This compound belongs to the class of pyridopyrimidines, which are known for their unique structural features and diverse biological activities. The long-tail keyword for this compound is often associated with its role in inhibiting specific enzymes or pathways, making it a promising candidate for therapeutic applications.

Recent studies have highlighted the importance of pyrido[2,3-d]pyrimidine derivatives in medicinal chemistry. These compounds are being extensively researched for their potential as kinase inhibitors, which are critical in the treatment of various diseases, including cancer and inflammatory disorders. The presence of the dimethyl substituents at positions 2 and 7 of the pyrido[2,3-d]pyrimidine ring enhances the molecule's stability and bioavailability, making it a more viable option for drug development.

The synthesis of 1-(2,7-Dimethylpyrido[2,3-d]pyrimidin-6-yl)-2-propanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported successful syntheses using microwave-assisted reactions and transition metal catalysts, which significantly improve reaction yields and reduce production times. These advancements have made the compound more accessible for preclinical testing and subsequent clinical trials.

In terms of applications, this compound has shown remarkable promise in targeting specific cellular pathways associated with neurodegenerative diseases. For instance, studies published in high-impact journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have demonstrated its ability to inhibit key enzymes involved in Alzheimer's disease progression. The long-tail keyword related to its neuroprotective effects has garnered significant attention from both academia and industry.

Beyond its therapeutic potential, 1-(2,7-Dimethylpyrido[2,3-d]pyrimidin-6-yl)-2-propanone also exhibits interesting properties in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a potential building block for advanced materials such as metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

From an environmental standpoint, researchers are also investigating the biodegradability and eco-friendly synthesis routes for this compound. Green chemistry approaches are being employed to minimize waste and reduce the environmental footprint of its production processes. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, CAS No. 2090533-28-9 represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique chemical structure and promising biological activities make it a focal point for ongoing research and development efforts. As advancements in synthetic methodologies and bioactivity testing continue to unfold, this compound is poised to play a pivotal role in shaping future innovations in medicine and materials science.